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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B12395921 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Methylanisole-d3 is the deuterated form of 4-Methylanisole, an organic compound used as a

flavoring agent and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

[2] In research and drug development, deuterated compounds like 4-Methylanisole-d3 are

crucial as internal standards for quantitative analysis by mass spectrometry (MS) and in

nuclear magnetic resonance (NMR) spectroscopy.[3][4] The substitution of hydrogen with

deuterium, a stable, non-radioactive isotope, allows for differentiation from the non-deuterated

analyte, improving the accuracy of analytical measurements.[3][4][5] This protocol provides a

detailed procedure for the preparation of a standard stock solution of 4-Methylanisole-d3.

Compound Data
A summary of the key quantitative data for 4-Methylanisole-d3 and its non-deuterated analog

is presented below for easy reference and comparison.
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Property 4-Methylanisole-d3 4-Methylanisole

Synonyms 4-Methoxytoluene-d3
1-Methoxy-4-methylbenzene,

p-Cresyl methyl ether

CAS Number 14202-49-4[1] 104-93-8[6]

Molecular Formula C₈H₇D₃O[1] C₈H₁₀O[6][7]

Molecular Weight 125.18 g/mol [1] 122.16 g/mol [8]

Appearance -
Clear, colorless to light yellow

liquid[6][9]

Density - 0.969 g/mL at 25 °C

Boiling Point - 174 °C

Health and Safety Precautions
While 4-Methylanisole-d3 is a deuterated compound and not radioactive, the safety

precautions for its non-deuterated counterpart should be strictly followed due to similar

chemical properties.

Hazard Statements: Flammable liquid and vapor. Harmful if swallowed. Causes skin

irritation. Suspected of damaging fertility or the unborn child.[10][11][12]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors. Keep away from heat, sparks, open flames, and other ignition sources.

[10][11][13] Avoid contact with skin and eyes.[10][11]

Storage: Store the neat compound and prepared solutions in a cool, dry, and well-ventilated

area in tightly sealed containers.[10][11]
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This protocol describes the preparation of a 1 mg/mL stock solution of 4-Methylanisole-d3.

The final concentration can be adjusted based on specific experimental needs by modifying the

amount of solute or the final volume of the solvent.

4.1. Materials and Reagents

4-Methylanisole-d3 (Purity: ≥98%)

Analytical balance (readable to at least 0.1 mg)

Volumetric flask (e.g., 10 mL, Class A)

Glass Pasteur pipette or syringe

Solvent of choice: Methanol (HPLC grade), Acetonitrile (HPLC grade), or Dimethyl sulfoxide

(DMSO). The choice of solvent should be based on the requirements of the downstream

application. 4-Methylanisole is miscible with common organic solvents.[9]

Weighing paper or boat

Spatula

4.2. Procedure

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

Weigh the Compound: Carefully weigh approximately 10 mg of 4-Methylanisole-d3 into the

tared weighing boat. Record the exact weight.

Transfer to Volumetric Flask: Quantitatively transfer the weighed 4-Methylanisole-d3 into a

10 mL Class A volumetric flask.

Dissolve the Compound: Add a small amount of the chosen solvent (e.g., ~5 mL of methanol)

to the volumetric flask. Gently swirl the flask to dissolve the compound completely.

Bring to Volume: Once the solute is fully dissolved, add more solvent to the flask until the

bottom of the meniscus is aligned with the calibration mark on the neck of the flask.
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Homogenize the Solution: Cap the volumetric flask securely and invert it 15-20 times to

ensure the solution is homogeneous.

Label and Store: Transfer the stock solution to a properly labeled, sealed storage vial. The

label should include the compound name, concentration, solvent, preparation date, and the

preparer's initials. For long-term storage, it is recommended to store the solution at -20°C for

up to one month or -80°C for up to six months.[14]

Quality Control
To ensure the accuracy of the prepared stock solution, the following quality control steps are

recommended:

Purity Verification: The purity of the neat 4-Methylanisole-d3 should be confirmed by the

supplier's Certificate of Analysis (CoA). If necessary, purity can be re-verified using

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic

Resonance (NMR) spectroscopy.

Concentration Verification: The concentration of the stock solution can be verified by

preparing a dilution series and analyzing it using a calibrated analytical instrument, such as a

GC-MS or LC-MS/MS system.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the preparation of the 4-
Methylanisole-d3 stock solution.
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Preparation Phase
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Step 4
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Click to download full resolution via product page

Caption: Workflow for preparing a 4-Methylanisole-d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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